N,5-dimethylpiperidine-3-carboxamide
Overview
Description
“N,5-dimethylpiperidine-3-carboxamide” is a chemical compound with the CAS Number: 1496117-89-5 . It has a molecular weight of 156.23 and is typically stored at room temperature . The compound is in the form of an oil .
Molecular Structure Analysis
The IUPAC name for this compound is N,5-dimethyl-3-piperidinecarboxamide . Its InChI code is 1S/C8H16N2O/c1-6-3-7(5-10-4-6)8(11)9-2/h6-7,10H,3-5H2,1-2H3,(H,9,11) .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 156.23 . It is typically stored at room temperature and is in the form of an oil .Mechanism of Action
The exact mechanism of action of N,5-dimethylpiperidine-3-carboxamide is not fully understood. However, it is believed to act as a nucleophile in various chemical reactions, including the formation of imines and enolates. This compound has also been shown to interact with various enzymes and receptors, suggesting its potential as a pharmacological agent.
Biochemical and physiological effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to possess anti-inflammatory, anti-tumor, and anti-viral properties. Additionally, this compound has been shown to enhance the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of N,5-dimethylpiperidine-3-carboxamide is its ease of synthesis and availability. Additionally, this compound has shown high selectivity and efficiency in various chemical reactions. However, this compound has certain limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
N,5-dimethylpiperidine-3-carboxamide has shown promising results in various scientific research applications. Future research directions could include further exploration of its potential as a pharmacological agent, particularly in the treatment of cancer and viral infections. Additionally, further research could focus on the development of new synthetic methodologies using this compound as a building block. Finally, the use of this compound as a chiral auxiliary in asymmetric synthesis could also be further explored.
Synthesis Methods
N,5-dimethylpiperidine-3-carboxamide can be synthesized through a multistep process involving the reaction of piperidine with various reagents. One of the most common methods involves the reaction of piperidine with dimethylformamide dimethyl acetal (DMF-DMA) in the presence of a catalyst, such as trifluoroacetic acid (TFA). This reaction leads to the formation of this compound as a white crystalline solid.
Scientific Research Applications
N,5-dimethylpiperidine-3-carboxamide has shown promising results in various scientific research applications. It has been used as a building block in the synthesis of various pharmacologically active compounds, including anti-cancer agents, anti-inflammatory agents, and anti-viral agents. This compound has also been used as a ligand in the design of metal-based catalysts for organic synthesis. Additionally, this compound has been tested for its potential use as a chiral auxiliary in asymmetric synthesis.
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
N,5-dimethylpiperidine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c1-6-3-7(5-10-4-6)8(11)9-2/h6-7,10H,3-5H2,1-2H3,(H,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWXOGRNRIXKYHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CNC1)C(=O)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1496117-89-5 |
Source
|
| Record name | N,5-dimethylpiperidine-3-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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